3-(6-(4-((4-Methoxy-3-methylphenyl)sulfonyl)piperazin-1-yl)pyridin-3-yl)-5-methyl-1,2,4-oxadiazole

• IUPAC Name: 3-[6-[4-(4-methoxy-3-methylphenyl)sulfonylpiperazin-1-yl]pyridin-3-yl]-5-methyl-1,2,4-oxadiazole
• InChI: InChI=1S/C20H23N5O4S/c1-14-12-17(5-6-18(14)28-3)30(26,27)25-10-8-24(9-11-25)19-7-4-16(13-21-19)20-22-15(2)29-23-20/h4-7,12-13H,8-11H2,1-3H3
• InChI Key: WPKCLOOLLXVLNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N2CCN(CC2)C3=NC=C(C=C3)C4=NOC(=N4)C)OC
• Molecular Formula: C20H23N5O4S
• Molecular Weight: 429.5 g/mol

Description

3-(6-(4-((4-Methoxy-3-methylphenyl)sulfonyl)piperazin-1-yl)pyridin-3-yl)-5-methyl-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C20H23N5O4S and its molecular weight is 429.5. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure and Theoretical Studies

Researchers have synthesized and analyzed the crystal structures of compounds closely related to 3-(6-(4-((4-Methoxy-3-methylphenyl)sulfonyl)piperazin-1-yl)pyridin-3-yl)-5-methyl-1,2,4-oxadiazole. Studies include Hirshfeld surface analysis and Density Functional Theory (DFT) calculations to understand the intermolecular interactions and the electrophilic and nucleophilic nature of molecules. Such investigations help in elucidating the properties that might contribute to the biological activities of these compounds (Kumara et al., 2017).

Antimicrobial Studies

Several studies have synthesized new pyridine derivatives, including those structurally similar to the queried compound, demonstrating considerable antibacterial activity. These investigations highlight the potential of such compounds in addressing various microbial infections and contributing to the development of new antimicrobial agents (Patel & Agravat, 2009).

Synthesis and Biological Evaluation

Research into the synthesis of 1,3,4-Oxadiazole derivatives has shown significant promise. A study on the synthesis, spectral analysis, and biological evaluation of 5-Substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)Benzyl Sulfide compounds has revealed their potential inhibitory effect against specific enzymes, suggesting applications in therapeutic areas such as neurodegenerative diseases (Khalid et al., 2016).

Structural Modification for Antimalarial Activity

Continuing research on structural modification of compounds similar to the queried chemical has led to the synthesis of derivatives with antimalarial activities. Such studies contribute to the ongoing search for more effective antimalarial agents (Mccaustland et al., 1971).

Anticancer Activity

The synthesis of new compounds bearing structural resemblance to this compound has shown promising anticancer activities. Such studies are crucial in the development of novel anticancer therapies, offering hope for more effective and targeted cancer treatments (Rehman et al., 2018).